Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-55-9x300.png)
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
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- Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
- N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
- N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
- DTXSID20150935
- Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
- 115041-55-9
- BRN 5156615
-
- InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
- SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 414.1979
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 414.19771400g/mol
- Heavy Atom Count: 29
- Complexity: 594
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 66.48
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature
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Xu-Hui Zhu,Xiao-Feng Chen,Yong Zhang,Xiao-Zeng You,Wei-Lian Tan,Wei Ji,Jaganese J. Vittal,Goek-Kheng Tan,Colin H. L. Kennard New J. Chem., 2000,24, 419-423
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Rong-Tao Li,Quan-Bin Han,Yong-Tang Zheng,Rui-Rui Wang,Liu-Meng Yang,Yang Lu,Su-Qin Sang,Qi-Tai Zheng,Qin-Shi Zhao,Han-Dong Sun Chem. Commun., 2005, 2936-2938
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Yuya Oaki,Hiroaki Imai J. Mater. Chem., 2007,17, 316-321
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Jia Ming Ang,Junhua Kong,Chenyang Zhao,Yonghua Du,Xuehong Lu RSC Adv., 2016,6, 103390-103398
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Hao Jiang,Meng Cheng,Caijiao Ai,Fanjie Meng,Yizeng Mou Polym. Chem., 2021,12, 5342-5356
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Kazuto Sazawa,Takatoshi Wakimoto,Noriko Hata,Shigeru Taguchi,Shunitz Tanaka,Masamoto Tafu,Hideki Kuramitz Anal. Methods, 2013,5, 2660-2665
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Patrick Larpent,Abdelaziz Jouaiti,Nathalie Kyritsakas,Mir Wais Hosseini Dalton Trans., 2014,43, 2000-2006
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Shenghua Liu,Changqing Li,Xiaomin Xu,Peng You,Naixiang Wang,Jianfang Wang,Qian Miao,Feng Yan J. Mater. Chem. A, 2019,7, 12740-12750
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Fernando S. Delgado,Pablo Lorenzo-Luís,Jorge Pasán,Laura Cañadillas-Delgado,Oscar Fabelo,María Hernández-Molina,Antonio D. Lozano-Gorrín,Francesc Lloret,Miguel Julve,Catalina Ruiz-Pérez CrystEngComm, 2016,18, 7831-7842
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